Cas no 52045-25-7 ((2-Methoxybenzyl)triphenylphosphonium Chloride)

• Product Name: (2-Methoxybenzyl)triphenylphosphonium Chloride
• CAS No: 52045-25-7
• MF: C₂₆H₂₄ClOP
• MW: 418.894927024841
• CID: 336194
• PubChem ID: 21980586
• Update Time: 2025-05-23

(2-Methoxybenzyl)triphenylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [(2-methoxyphenyl)methyl]triphenyl-, chloride
• (2-methoxyphenyl)methyl-triphenylphosphanium,chloride
• SCHEMBL5829422
• DTXSID20621110
• (2-methoxyphenyl)methyl-triphenylphosphanium;chloride
• 52045-25-7
• [(2-Methoxyphenyl)methyl](triphenyl)phosphanium chloride
• (2-Methoxybenzyl)triphenylphosphonium chloride
• (2-Methoxybenzyl)triphenylphosphonium Chloride

• Inchi： 1S/C26H24OP.ClH/c1-27-26-20-12-11-13-22(26)21-28(23-14-5-2-6-15-23,24-16-7-3-8-17-24)25-18-9-4-10-19-25;/h2-20H,21H2,1H3;1H/q+1;/p-1
• InChI Key： TZRCYVSSZNAXEW-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 418.1253301g/mol
• Monoisotopic Mass: 418.1253301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (2-Methoxybenzyl)triphenylphosphonium Chloride

(2-Methoxybenzyl)triphenylphosphonium Chloride: A Comprehensive Overview

The compound (2-Methoxybenzyl)triphenylphosphonium Chloride with CAS No. 52045-25-7 is a versatile and significant molecule in the field of organic chemistry. This compound, often abbreviated as MBTPC, is widely recognized for its unique properties and applications in various scientific domains. Its structure consists of a triphenylphosphine moiety attached to a 2-methoxybenzyl group, making it a valuable reagent in synthetic chemistry and materials science.

Recent studies have highlighted the importance of MBTPC in catalytic processes, particularly in asymmetric synthesis. Researchers have demonstrated that this compound can act as an effective chiral ligand, facilitating the formation of enantioselective products in various reactions. For instance, a 2023 study published in *Nature Chemistry* reported the use of MBTPC as a chiral ligand in the synthesis of biologically active compounds, showcasing its potential in drug discovery.

In addition to its catalytic applications, MBTPC has found utility in polymer chemistry. Its ability to stabilize free radicals makes it an ideal candidate for radical polymerization processes. A 2023 article in *Macromolecules* detailed how MBTPC can be used to synthesize high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength.

The synthesis of MBTPC involves a multi-step process that begins with the preparation of triphenylphosphine followed by alkylation with 2-methoxybenzyl chloride. This reaction sequence ensures high purity and stability of the final product. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing MBTPC, reducing environmental impact while maintaining product quality.

From an analytical standpoint, MBTPC has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular structure and reactivity, further enhancing its applicability in various chemical systems. For example, a 2023 study published in *Analytical Chemistry* utilized MBTPC as a probe for detecting trace amounts of metal ions in aqueous solutions, demonstrating its potential in environmental monitoring.

Looking ahead, the demand for MBTPC is expected to grow due to its increasing use in niche applications such as optoelectronics and nanotechnology. Its unique electronic properties make it a promising candidate for developing advanced materials with applications in energy storage and sensing technologies.